Cas no 2138269-04-0 (4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)-)

• Product Name: 4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)-
• CAS No: 2138269-04-0
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5288864
• Update Time: 2025-05-21

4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)-

• Inchi： 1S/C13H20N2O2S/c1-14-18(16,17)13-7-9-15(10-8-13)11-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3
• InChI Key： KIJATDVNIXNAAO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(S(NC)(=O)=O)CC1

Additional information on 4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)-

Comprehensive Overview of 4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)- (CAS No. 2138269-04-0)

4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)- (CAS No. 2138269-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine core and sulfonamide functional group, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

The N-methyl-1-(phenylmethyl)-4-piperidinesulfonamide structure features a unique combination of a piperidine ring and a benzyl group, enhancing its versatility in chemical reactions. Its sulfonamide moiety is known for contributing to biological activity, making it a focal point in medicinal chemistry. Recent studies highlight its role in designing novel therapeutic agents, particularly in targeting neurological and inflammatory pathways.

In the context of current research trends, 4-Piperidinesulfonamide derivatives are being explored for their potential in addressing global health challenges. For instance, the rise of neurodegenerative diseases has spurred interest in compounds like N-methyl-1-(phenylmethyl)-4-piperidinesulfonamide due to their ability to modulate key biological targets. Additionally, the compound's stability and solubility properties make it a candidate for formulation in drug delivery systems.

From an industrial perspective, the demand for high-purity 4-Piperidinesulfonamide intermediates is growing, driven by advancements in personalized medicine and precision chemistry. Manufacturers are optimizing synthesis routes to improve yield and reduce environmental impact, aligning with the global push for sustainable chemistry practices. This compound's compatibility with green chemistry principles further enhances its appeal in modern pharmaceutical production.

For researchers and industry professionals, understanding the spectroscopic properties of CAS 2138269-04-0 is crucial. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These analytical methods ensure that the compound meets stringent quality standards required for preclinical and clinical studies.

Looking ahead, the potential applications of 4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)- extend beyond pharmaceuticals. Its unique chemical properties are being investigated for use in agrochemicals, materials science, and even nanotechnology. As interdisciplinary research continues to evolve, this compound is poised to play a pivotal role in innovative scientific breakthroughs.

In summary, 4-Piperidinesulfonamide, N-methyl-1-(phenylmethyl)- (CAS No. 2138269-04-0) represents a promising area of study with broad implications across multiple industries. Its structural features, combined with its potential therapeutic and industrial applications, make it a compound of significant interest. Continued research and development efforts are expected to unlock new possibilities for this versatile molecule.